1-(2,6,6-trimethyl-1,4-dioxan-2-yl)methanamine

• CAS No.: 2648949-11-3
• Molecular Formula: C8H17NO2
• Molecular Weight: 159.2

Description

1-(2,6,6-Trimethyl-1,4-dioxan-2-yl)methanamine is a chemical compound known for its unique structure and properties It is characterized by the presence of a dioxane ring substituted with a methanamine group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(2,6,6-trimethyl-1,4-dioxan-2-yl)methanamine typically involves the reaction of 2,6,6-trimethyl-1,4-dioxane with a suitable amine source under controlled conditions. The reaction is often carried out in the presence of a catalyst to facilitate the formation of the methanamine group. Specific details on the reaction conditions, such as temperature, pressure, and solvent, are crucial for optimizing the yield and purity of the product .

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using continuous flow reactors to ensure consistent quality and high yield. The process may include purification steps such as distillation or crystallization to obtain the desired product in its pure form .

Chemical Reactions Analysis

Types of Reactions: 1-(2,6,6-Trimethyl-1,4-dioxan-2-yl)methanamine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert it into different reduced forms, potentially altering its chemical properties.

Substitution: The methanamine group can participate in substitution reactions, where other functional groups replace the hydrogen atoms.

Common Reagents and Conditions: Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. Reaction conditions, including temperature, solvent, and pH, play a significant role in determining the outcome of these reactions .

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives .

Scientific Research Applications

1-(2,6,6-Trimethyl-1,4-dioxan-2-yl)methanamine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: This compound may be utilized in the study of biological processes and as a potential bioactive molecule.

Medicine: Research into its potential therapeutic applications is ongoing, with studies exploring its effects on different biological targets.

Industry: It finds use in the production of specialty chemicals and materials, contributing to advancements in industrial processes.

Mechanism of Action

The mechanism of action of 1-(2,6,6-trimethyl-1,4-dioxan-2-yl)methanamine involves its interaction with specific molecular targets and pathways. The methanamine group can interact with various enzymes and receptors, influencing biological processes. Detailed studies on its molecular targets and pathways are essential to understand its full range of effects .

Comparison with Similar Compounds

1,3-Dioxane, 2,4,6-trimethyl-: This compound shares a similar dioxane ring structure but differs in the substitution pattern.

3-(2,6,6-Trimethyl-1-cyclohexenyl)-2-propenal: Another compound with a similar trimethyl substitution but a different core structure

Uniqueness: 1-(2,6,6-Trimethyl-1,4-dioxan-2-yl)methanamine is unique due to its specific substitution pattern and the presence of the methanamine group, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications .